Cas no 1646-26-0 (ethanone, 1-(2-benzofuranyl)-)

• Product Name: ethanone, 1-(2-benzofuranyl)-
• CAS No: 1646-26-0
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD00005849
• CID: 41732
• PubChem ID: 15435
• Update Time: 2026-05-14

ethanone, 1-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(Benzofuran-2-yl)ethanone
• 2-Acetylbenzofuran
• 1-(2-Benzofuryl)-1-ethanone
• 2-Acetylbenzo[b]furan
• 1-(2-benzofuranyl)Ethanone
• 2-Acetylbenzofuran100GR
• 2-Acetylbenzofuran25GR
• Ethanone, 1-(2-benzofuranyl)-
• 1-(1-benzofuran-2-yl)ethanone
• Coumarone
• 2-Benzofuranyl methyl ketone
• 2-Acetylcoumarone
• RARECHEM AM LA 0017
• 2-Acetylbenzofurane
• 2-Acetyl-1-benzofuran
• AKOS BBS-00004551
• 2-Acetylbenzofuran ,97%
• 2-Acetyl Benzofuran≥98%
• ethanone, 1-(2-benzofuranyl)-

• MDL： MFCD00005849
• Inchi： 1S/C10H8O2/c1-7(11)10-6-8-4-2-3-5-9(8)12-10/h2-6H,1H3
• InChI Key： YUTFQTAITWWGFH-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC2=CC=CC=C2O1
• BRN： 117910

Computed Properties

• Exact Mass: 160.05200
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• Color/Form: White or yellow crystalline powder
• Density: 1.07 g/mL at 25 °C(lit.)
• Melting Point: 70-72 °C (lit.)
• Boiling Point: 110-113 °C/3 mmHg(lit.)
• Flash Point: >110°C
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 30.21000
• LogP: 2.63540
• Solubility: Insoluble in water.

ethanone, 1-(2-benzofuranyl)- Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 40-52
• Safety Instruction： S22-S24/25
• RTECS：OB1203000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons